2-Bromo-5-ethyl-thiophene-3-carboxylic acid ethyl ester

• Molecular Formula: C9H11BrO2S
• Molecular Weight: 263.15 g/mol
• IUPAC Name: ethyl 2-bromo-5-ethylthiophene-3-carboxylate
• InChI: InChI=1S/C9H11BrO2S/c1-3-6-5-7(8(10)13-6)9(11)12-4-2/h5H,3-4H2,1-2H3
• InChI Key: KBMPNRNRPHZFCW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)Br)C(=O)OCC

Description

2-Bromo-5-ethyl-thiophene-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C9H11BrO2S and its molecular weight is 263.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Ethyl-thiophene-3-carboxylic acid ethyl ester (1.2 g, 6.52 mmol) was dissolved in acetic acid (10 mL). N-Bromosuccinimide (7.1 mmol) was added and the reaction was stirred for 4 hours. The solvent was removed under vacuum and the product purified by flash chromatography on silica, eluting with 0%-30% t-butylmethylether in cyclohexane. The fractions containing the desired product were concentrated under vacuum to give the title compound (0.7 g). 1H NMR (400 MHz, CHCl3-d): δ 7.05 (s, 1H), 4.3 (q, 2H), 2.75 (q, 2H), 1.4 (t, 3H), 1.3 (t, 3H).